
Surgumycin: An Obscure Pentaenic Antibiotic
with Limited Public Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Surgumycin

Cat. No.: B15581096 Get Quote

Despite a comprehensive search of available scientific literature and databases, detailed

information regarding the cellular targets, signaling pathways, and mechanism of action of

Surgumycin remains largely unavailable in the public domain. This scarcity of data prevents

the creation of an in-depth technical guide as requested.

Surgumycin is classified as a carbonyl-conjugated pentaenic antibiotic.[1][2] Its chemical

formula is C36H60O11, and it is assigned the CAS number 51938-50-2.[1] The structure of

Surgumycin was reportedly described in a Russian publication by Shenin IuD in 1990.[2]

At present, there is no publicly accessible information detailing Surgumycin's specific

molecular targets, the signaling pathways it may modulate, or any quantitative data from

experimental studies (e.g., IC50 values, binding affinities). Furthermore, detailed experimental

protocols for assays involving Surgumycin are not available.

The lack of information makes it impossible to fulfill the core requirements of the request, which

included:

Data Presentation: No quantitative data on Surgumycin's activity could be found to

summarize in tables.

Experimental Protocols: No detailed methodologies for key experiments involving

Surgumycin are published.
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Mandatory Visualization: Without identified signaling pathways or experimental workflows, no

diagrams can be generated.

It is possible that research on Surgumycin is proprietary, in very early stages of development,

or was discontinued without extensive publication in English-language journals.

For researchers, scientists, and drug development professionals interested in this molecule, the

primary next step would be to locate and translate the 1990 publication by Shenin IuD, which

may contain foundational structural information. Further investigation would require de novo

experimental research to elucidate its biological activity, targets, and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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